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Compound of Interest

Compound Name: 4-Fluoro-3-methoxyaniline

Cat. No.: B1304784 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents like 4-Fluoro-3-methoxyaniline is a critical component of laboratory safety

and environmental responsibility. Adherence to established protocols minimizes risks and

ensures compliance with regulatory standards. This guide provides essential, step-by-step

information for the safe handling and disposal of 4-Fluoro-3-methoxyaniline.

Chemical and Physical Properties
A summary of the key identifiers for 4-Fluoro-3-methoxyaniline is provided in the table below.

Identifier Value

CAS Number 64465-53-8[1]

Molecular Formula C7H8FNO[1]

Molecular Weight 141.14

Form Solid

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate

personal protective equipment to prevent exposure. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat or other suitable protective clothing.

Respiratory Protection: In situations with inadequate ventilation or the potential for dust

generation, a NIOSH/MSHA-approved respirator is necessary.[2][3]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 4-Fluoro-3-methoxyaniline involves

containment, collection, and transfer to a licensed waste disposal facility.

Containment of Spills: In the event of a spill, prevent the material from spreading and

contaminating a wider area. For solid materials, minimize dust generation.[2] Spills should be

contained using inert absorbent materials.

Collection of Waste:

For spills, carefully sweep or shovel the material into a suitable, labeled container for

disposal.[2]

Unused or waste product should be kept in its original or a compatible, tightly sealed

container.

Waste Disposal:

The primary method for the disposal of 4-Fluoro-3-methoxyaniline is through an

approved waste disposal plant or an authorized incinerator, potentially equipped with an

afterburner and a flue gas scrubber.[2][4]

Dispose of the contents and the container in accordance with local, state, and federal

regulations.[2][4] It is crucial to consult with licensed waste collector's for their specific

sorting and disposal instructions.[2]

Contaminated packaging should be treated as unused product and disposed of in the

same manner.[5]

Important Considerations:
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Do not dispose of 4-Fluoro-3-methoxyaniline by pouring it down the drain or into the

environment.

Always handle the chemical in a well-ventilated area, preferably under a chemical fume

hood.[2][4]

Wash hands thoroughly with soap and water after handling the substance.[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Fluoro-3-methoxyaniline.

Start: 4-Fluoro-3-methoxyaniline Waste

Is it a spill?

Contain spill with inert absorbent material.
Minimize dust generation.

Yes

Unused Product or
Contaminated Materials

No

Collect waste into a suitable,
labeled, and sealed container.

Contact licensed waste disposal facility
for collection and incineration.

End: Proper Disposal Complete
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Click to download full resolution via product page

Disposal workflow for 4-Fluoro-3-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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